Cas no 849235-77-4 (2-Propyn-1-ol, 3-(3-amino-4-nitrophenyl)-)

• Product Name: 2-Propyn-1-ol, 3-(3-amino-4-nitrophenyl)-
• CAS No: 849235-77-4
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 1834707
• PubChem ID: 59736985
• Update Time: 2025-04-21

2-Propyn-1-ol, 3-(3-amino-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(3-amino-4-nitrophenyl)-
• 3-(3-Amino-4-Nitrophenyl)-2-propyn-1-ol
• 3-(3-amino-4-nitro-phenyl)-prop-2-yn-1-ol
• DB-211832
• SCHEMBL1063282
• 849235-77-4
• 3-(3-Amino-4-nitro-phenyl)-prop-2-yn-I-ol
• MATSYCPSIRALNR-UHFFFAOYSA-N

• Inchi： 1S/C9H8N2O3/c10-8-6-7(2-1-5-12)3-4-9(8)11(13)14/h3-4,6,12H,5,10H2
• InChI Key： MATSYCPSIRALNR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C#CCO)=CC=1N)=O

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1Ų